N-(5-chloroquinolin-8-yl)-2-methylsulfanylacetamide

• IUPAC Name: N-(5-chloroquinolin-8-yl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C12H11ClN2OS/c1-17-7-11(16)15-10-5-4-9(13)8-3-2-6-14-12(8)10/h2-6H,7H2,1H3,(H,15,16)
• InChI Key: LOSIDTRHYIYUCH-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)NC1=C2C(=C(C=C1)Cl)C=CC=N2
• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol

Description

N-(5-chloroquinolin-8-yl)-2-methylsulfanylacetamide, commonly known as CQMA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of CQMA is not fully understood. However, it is believed to act by inhibiting the growth and replication of parasites and cancer cells. CQMA has been shown to interfere with the heme detoxification pathway in Plasmodium falciparum, the parasite responsible for causing malaria, leading to the accumulation of toxic heme and ultimately killing the parasite. Additionally, CQMA has been found to induce apoptosis in cancer cells by activating the caspase signaling pathway.
Biochemical and Physiological Effects
CQMA has been found to have several biochemical and physiological effects. In addition to its antimalarial and anticancer properties, CQMA has been shown to exhibit anti-inflammatory and antioxidant properties. CQMA has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and increase the production of anti-inflammatory cytokines, such as interleukin-10. Additionally, CQMA has been found to scavenge free radicals and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

CQMA has several advantages for lab experiments. It is relatively easy to synthesize, and high yields of pure CQMA can be obtained using the optimized synthesis method. Additionally, CQMA has been extensively studied, and its properties and mechanisms of action are well understood. However, CQMA also has some limitations. It is a relatively new compound, and its long-term effects and toxicity are not fully understood. Additionally, CQMA is not commercially available, and researchers must synthesize it themselves, which can be time-consuming and costly.

Future Directions

There are several future directions for research on CQMA. One potential direction is the development of new antimalarial drugs based on the structure of CQMA. Additionally, further research is needed to fully understand the mechanism of action of CQMA and its potential applications in the treatment of other diseases, such as cancer and inflammatory disorders. Furthermore, the development of new synthetic methods for CQMA could make it more accessible to researchers and accelerate research in this field. Finally, the investigation of the long-term effects and toxicity of CQMA is necessary to ensure its safety for use in humans.
Conclusion
In conclusion, N-(5-chloroquinolin-8-yl)-2-methylsulfanylacetamide, or CQMA, is a promising chemical compound that has potential applications in various scientific fields. Its synthesis method is simple and efficient, and it exhibits potent antimalarial and anticancer properties. CQMA also has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties. While CQMA has some limitations, such as its relatively new status and lack of commercial availability, it has several advantages for lab experiments. Furthermore, there are several future directions for research on CQMA, including the development of new antimalarial drugs and the investigation of its potential applications in the treatment of other diseases.

Synthesis Methods

CQMA can be synthesized using a simple and efficient method. The synthesis process involves the reaction of 5-chloroquinoline-8-amine with 2-bromoacetamide in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then treated with thioacetic acid to obtain CQMA. This synthesis method has been optimized to produce high yields of pure CQMA, making it suitable for large-scale production.

Scientific Research Applications

CQMA has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry. CQMA has been shown to exhibit potent antimalarial activity, making it a potential candidate for the development of new antimalarial drugs. Additionally, CQMA has been found to exhibit anticancer properties, making it a potential candidate for the development of new cancer treatments.